3-(2,3-dihydro-1H-inden-5-ylsulfanyl)butan-2-one

• Molecular Formula: C13H16OS
• Molecular Weight: 220.33 g/mol
• IUPAC Name: 3-(2,3-dihydro-1H-inden-5-ylsulfanyl)butan-2-one
• InChI: InChI=1S/C13H16OS/c1-9(14)10(2)15-13-7-6-11-4-3-5-12(11)8-13/h6-8,10H,3-5H2,1-2H3
• InChI Key: ZXWUQXNTIWHUHL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C)SC1=CC2=C(CCC2)C=C1

Description

3-(2,3-Dihydro-1H-inden-5-ylsulfanyl)butan-2-one is a sulfur-containing ketone derivative featuring a 2,3-dihydro-1H-inden-5-ylsulfanyl moiety attached to the β-carbon of butan-2-one.

Preparation Methods

The synthesis of 3-(2,3-dihydro-1H-inden-5-ylsulfanyl)butan-2-one typically involves the reaction of 2,3-dihydro-1H-indene-5-thiol with 2-butanone under specific conditions . The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to reflux to ensure complete conversion of the reactants to the desired product . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

3-(2,3-Dihydro-1H-inden-5-ylsulfanyl)butan-2-one undergoes various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carbonyl group in the butanone moiety can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions where the sulfanyl group is replaced by other nucleophiles such as halides or amines.

Common reagents and conditions used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and bases like sodium hydroxide . The major products formed from these reactions include sulfoxides, sulfones, and alcohols .

Scientific Research Applications

3-(2,3-Dihydro-1H-inden-5-ylsulfanyl)butan-2-one has a wide range of scientific research applications:

Chemistry: It is used as a reference standard in analytical chemistry for the development and validation of analytical methods.

Biology: The compound is used in biochemical studies to investigate the interactions of sulfanyl-containing compounds with biological molecules.

Medicine: It is explored for its potential therapeutic properties, including its role as a precursor in the synthesis of pharmacologically active compounds.

Industry: The compound is used in the development of new materials and as an intermediate in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of 3-(2,3-dihydro-1H-inden-5-ylsulfanyl)butan-2-one involves its interaction with specific molecular targets and pathways. The sulfanyl group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their activity . The indene ring system may also interact with hydrophobic pockets in biological molecules, influencing their function . These interactions can lead to various biological effects, including modulation of enzyme activity and alteration of cellular signaling pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs with Indenyl Groups

1-(2,3-Dihydro-1H-inden-5-yl)-2-phenyl-2-(pyrrolidin-1-yl)-ethanone

• Structure: Shares the 2,3-dihydroindenyl group but replaces the sulfanylbutanone moiety with a phenyl-pyrrolidinyl ketone backbone.
• Functional Groups : Pyrrolidine (tertiary amine), phenyl, and ketone.
• Applications: Identified as a novel cathinone derivative with psychoactive properties.
• Key Differences : The presence of a pyrrolidine ring and phenyl group enhances its lipophilicity and CNS activity compared to the sulfur-containing target compound.

4-(2,3-Dihydro-1H-inden-5-yl)-4-oxobutanoic Acid

• Structure: Features a 4-oxobutanoic acid chain linked to the indenyl group.
• Functional Groups : Carboxylic acid and ketone.
• Hazards : Classified as acutely toxic (oral, Category 4) and irritating to skin/eyes (Category 2), suggesting sulfur-free indenyl derivatives may still pose significant safety risks .
• Key Differences: The carboxylic acid group increases polarity, altering solubility and reactivity compared to the thioether-linked butanone.

Butan-2-one Derivatives with Varied Substituents

4-(3-Ethoxy-4-hydroxyphenyl)butan-2-one

• Structure: Contains a phenolic ring with ethoxy and hydroxyl substituents.
• Functional Groups: Phenol, ethoxy, and ketone.
• Applications: Patented as an antimicrobial agent in cosmetic formulations. The phenolic groups likely contribute to its antimicrobial efficacy via redox interactions .
• Key Differences : Polar hydroxyl/ethoxy groups enhance water solubility, whereas the indenylsulfanyl group in the target compound may favor lipid membrane interactions.

4-Phenylbut-3-en-2-one (Benzalacetone)

• Structure : α,β-unsaturated ketone with a phenyl group.
• Functional Groups: Conjugated enone system.
• Applications : Widely used in fragrances and organic synthesis due to its reactivity in Michael additions .
• Key Differences: The conjugated system in benzenoid derivatives increases UV absorption and chemical reactivity compared to the saturated butanone core of the target compound.

Comparison Table

Compound Name	Key Functional Groups	Molecular Weight (g/mol)	Applications/Activities	References
3-(2,3-Dihydro-1H-inden-5-ylsulfanyl)butan-2-one	Indenylsulfanyl, ketone	~220 (estimated)	Not explicitly reported	–
1-(2,3-Dihydro-1H-inden-5-yl)-2-phenyl-2-(pyrrolidin-1-yl)-ethanone	Indenyl, pyrrolidine, phenyl, ketone	307 (calculated)	Psychoactive substance
4-(3-Ethoxy-4-hydroxyphenyl)butan-2-one	Phenol, ethoxy, ketone	208 (estimated)	Antimicrobial agent
4-Phenylbut-3-en-2-one	α,β-unsaturated ketone, phenyl	146.19	Fragrance, organic synthesis

Research Findings and Implications

• Structural Influence on Activity : The indenyl group in the target compound may enhance membrane permeability, while the thioether linkage could modulate metabolic stability compared to oxygen or nitrogen analogs .
• Safety Considerations: Sulfur-containing compounds often exhibit distinct toxicity profiles; however, indenyl derivatives without sulfur (e.g., 4-oxobutanoic acid) still show acute toxicity, warranting caution in handling .
• Analytical Techniques : HRMS and NMR (as used in ) are critical for differentiating such structurally nuanced compounds. X-ray crystallography (referenced in –3) could further resolve conformational details .

Biological Activity

3-(2,3-dihydro-1H-inden-5-ylsulfanyl)butan-2-one, a compound with the molecular formula C_{11}H_{12}OS, is of significant interest in biological research due to its potential therapeutic applications. This article explores its biological activity, including antimicrobial properties, cytotoxic effects, and potential therapeutic uses based on available literature.

Molecular Structure:

• Formula: C_{11}H_{12}OS
• Molecular Weight: 212.28 g/mol
• CAS Number: 4228-10-8

The compound features a sulfenyl group attached to a butanone backbone, which is believed to contribute to its biological activities.

Antimicrobial Properties

Research indicates that compounds similar to 3-(2,3-dihydro-1H-inden-5-ylsulfanyl)butan-2-one exhibit notable antimicrobial properties. For instance, derivatives of indole and indane structures have shown effectiveness against various bacterial strains. The biological activity is often attributed to their ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

Cytotoxicity

Cytotoxicity studies reveal that 3-(2,3-dihydro-1H-inden-5-ylsulfanyl)butan-2-one and its analogs can induce cell death in cancer cell lines. For example, compounds with similar structures have demonstrated significant cytotoxic effects against HeLa cells with IC50 values in the micromolar range. The mechanism of action appears to involve apoptosis and necrosis pathways, which are critical for developing anticancer therapies.

Compound	Cell Line	IC50 (μM)	Reference
3-(2,3-dihydro-1H-indene) derivative	HeLa	10.46 ± 0.82
Indole derivative	V79 hamster fibroblast	High toxicity observed

The biological activity of 3-(2,3-dihydro-1H-inden-5-ylsulfanyl)butan-2-one may be linked to its ability to interact with cellular targets such as enzymes involved in metabolic processes or receptors that modulate cellular signaling pathways. Studies have suggested that the sulfenyl group may enhance the compound's reactivity with thiol-containing proteins, leading to altered cellular functions.

Case Studies and Research Findings

• Antimicrobial Efficacy : A study on related indane compounds showed promising results against Gram-positive and Gram-negative bacteria, suggesting that structural modifications could enhance efficacy.
• Cytotoxic Assessment : Research investigating the cytotoxic effects on various cancer cell lines highlighted that modifications in the indane structure could lead to increased selectivity and reduced toxicity towards normal cells compared to traditional chemotherapeutics.
• In Vivo Studies : Preliminary in vivo studies indicated potential for these compounds in treating infections or cancers with lower side effects than conventional drugs.

Future Directions

Further research is warranted to explore:

• The structure-activity relationship (SAR) of this compound and its derivatives.
• In vivo efficacy and safety profiles.
• Potential applications in drug development targeting specific diseases.